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Compound of Interest

Compound Name: Dihexyl Malonate

Cat. No.: B073806 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical specifications for dihexyl malonate, a dialkyl malonate

ester. The information is presented to be a quick and reliable reference for laboratory and

development settings.

Core Molecular Data
The fundamental molecular properties of dihexyl malonate are summarized below. These

values are essential for stoichiometric calculations, analytical characterization, and formulation

development.

Property Value Source

Molecular Formula C₁₅H₂₈O₄ [1][2]

Molecular Weight 272.38 g/mol [1][3]

Exact Mass 272.199 g/mol [1]

CAS Number 1431-37-4 [1][2][3]

Synthesis Pathway
Dihexyl malonate is synthesized via the esterification of malonic acid with 1-hexanol. This

reaction, typically catalyzed by an acid, involves the condensation of two molecules of 1-

hexanol with one molecule of malonic acid, resulting in the formation of dihexyl malonate and
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two molecules of water as a byproduct. Understanding this workflow is crucial for chemical

synthesis and process optimization.
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Synthesis of Dihexyl Malonate.

Experimental Protocols
While specific experimental protocols are proprietary to individual laboratories, the synthesis of

dihexyl malonate generally follows a standard Fischer esterification procedure.

General Methodology: Fischer Esterification
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Reactant Mixture: Malonic acid and a molar excess of 1-hexanol (at least a 2:1 ratio of

alcohol to acid) are combined in a round-bottom flask. A suitable solvent that forms an

azeotrope with water, such as toluene or cyclohexane, is often added to facilitate water

removal.

Catalyst Addition: A catalytic amount of a strong acid, such as sulfuric acid (H₂SO₄) or p-

toluenesulfonic acid (p-TsOH), is added to the mixture.

Reaction Setup: The flask is equipped with a Dean-Stark apparatus and a reflux condenser

to continuously remove the water formed during the reaction, driving the equilibrium towards

the product side.

Heating: The mixture is heated to reflux. The reaction progress is monitored by measuring

the amount of water collected in the Dean-Stark trap. The reaction is considered complete

when water is no longer being produced.

Workup: After cooling, the reaction mixture is washed with an aqueous solution of a weak

base (e.g., sodium bicarbonate) to neutralize the acid catalyst, followed by washing with

brine.

Purification: The organic layer is dried over an anhydrous salt (e.g., sodium sulfate or

magnesium sulfate), filtered, and the solvent is removed under reduced pressure. The

resulting crude dihexyl malonate is then purified, typically by vacuum distillation, to yield the

final high-purity product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Dihexyl Malonate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073806#dihexyl-malonate-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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